Cas no 860258-62-4 (3H-Imidazo[4,5-b]pyridine,7-chloro-5-methyl-)

• Product Name: 3H-Imidazo[4,5-b]pyridine,7-chloro-5-methyl-
• CAS No: 860258-62-4
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 718141
• PubChem ID: 45120812
• Update Time: 2025-04-19

3H-Imidazo[4,5-b]pyridine,7-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine,7-chloro-5-methyl-
• 7-chloro-5-methyl-1H-imidazo[4,5-b]pyridine
• 7-CHLORO-5-METHYL-3H-IMIDAZO[4,5-B]PYRIDINE
• 860258-62-4

• Inchi： 1S/C7H6ClN3/c1-4-2-5(8)6-7(11-4)10-3-9-6/h2-3H,1H3,(H,9,10,11)
• InChI Key： DHTNTAVVZZMIJD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NC2=C1NC=N2

Computed Properties

• Exact Mass: 167.0250249g/mol
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines